Journal Name:Journal of Biomedical Materials Research Part A
Journal ISSN:1549-3296
IF:4.854
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1552-4965
Year of Origin:2003
Publisher:John Wiley and Sons Inc.
Number of Articles Per Year:304
Publishing Cycle:Semimonthly
OA or Not:Not
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00228-1
The residential sector accounts for around 24% of the total electricity consumption in India. Recent studies show that air conditioners (ACs) have become a significant contributor to residential electricity consumption. Further, it is predicted that by 2037, the demand for ACs will increase by four times due to their affordability and availability. Not many studies have been found on residential AC usage patterns and the factors (AC load, setpoint, hours of usage) that influence household electricity consumption. This paper investigates the residential AC usage patterns and AC’s contribution to total residential electricity consumption. Twenty-five urban homes from a wet and dry climatic region of India were monitored for nine months (in 2019) to determine overall household electricity consumption patterns, AC usage, and indoor environment during summer, monsoon, and winter. Analysis of seasonal consumption patterns shows a significant difference in electricity usage between homes with ACs and homes without ACs during the summer season. The average electricity consumption for AC homes was 15.1 kWh/day during summer, 6.6 kWh/day during monsoon, and 6.1 kWh/day during the winter season. Results showed that AC alone contributed to 39% of the total household consumption in summers. The peak AC usage in all homes is observed during sleep hours which was generally between 10:00 pm and 6:00 am and the average AC runtime was 6.2 h. The average indoor temperature was recorded as 26.9 °C during the AC ON period. The AC peak load, i.e., the maximum electricity demand during the AC ON period, is 1.7 kW on average during the study period. The average annual consumption of homes with ACs was 2881 kWh, and for non-AC homes, the consumption was 2230 kWh. Findings from our analysis provide a detailed understanding of AC consumption profiles and the difference in electricity consumption characteristics between AC and non-AC homes across different seasons.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00236-1
The shifting from the traditional centralized electric sector to a distributed and renewable system presents some challenges. Battery energy storage technologies have proven effective in relieving some aspects of this transition by facilitating load control and providing flexibility to non-dispatchable renewable production. Therefore, this paper investigates how to dimension battery energy storage systems with applied multi-tasking strategies in microgrids. To this end, it proposes a framework to accurately depict how BESS can be financially and technically feasible by deploying multi-tasking strategies that fit the system characteristics of a microgrid while providing arguments for the financial incentive. The framework development is based on the principles of the analytical approach and is conceptualized in a three-part funnel structure. This framework has been tested using the case study of Aeroe microgrid and resulted in a proposed battery energy storage configuration. Based on the findings, the BESS implementation contributes to improve load behavior and to increase internal production utilization. A sensitivity analysis was performed, to investigate the robustness of the configurations. Collectively, the framework has proven to provide feasible results within a wide range of parameters. This framework could help the preliminary investigation phase when analyzing future battery energy storage system investments.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00241-4
The transition to renewable energy sources challenges the operation and stability of the electric power system. Wind and solar power generation are volatile and uncertain, and energy sources may be located far away from the centers of the load. High Voltage Direct Current (HVDC) lines enable long-distance power transmission at low losses, both within and between different synchronous power grids. HVDC interconnectors between different synchronous areas can be used to balance volatile generation by leveraging their fast control behavior, but rapid switching may also disturb the power balance. In this article, we analyze the interaction of HVDC interconnector operation and load-frequency control in different European power grids from operational data. We use explainable machine learning to disentangle the various influences affecting the two systems, identify the key influences, and quantify the interrelations in a consistent way. Our results reveal two different types of interaction: Market-based HVDC flows introduce deterministic frequency deviations and thus increase control needs. Control-based HVDC flows mitigate frequency deviations on one side as desired but generally disturb frequency on the other side. The analysis further provides quantitative estimates for the control laws and operation strategies of individual HVDC links, for which there is little public information. Furthermore, we quantify the importance of HVDC links for the frequency dynamics, which is particularly large in the British grid.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-10-17 , DOI:
10.1186/s42162-022-00248-x
Until now, individual motorized mobility has been almost exclusively powered by fossil energy sources. The battle against climate change, however, requires a transformation of the mobility system with the ultimate objective of a full electrification of transport. Ultimately, this will increase considerably the load on the distribution grid both in overall size and through temporarily and locally distributed charging. This paper explores the effects of an assumed full electrification of individual motorized transport on the power grid in a major German city using real traffic data collected from a German traffic panel and employing a microscopic and dynamic travel simulation with the Simulation of Urban MObility tool. The main finding of the traffic simulation is that the local and temporary impact on the distribution grid is very sensitive to the distribution of charging stations and their geographical aggregation in transformers. However, behavior change in the form of charging at different points in time and locations or using less power can alleviate local peaks, up to 50% in the simulated scenario. Therefore, this paper addresses the previously uncovered need for a more profound and realistic computation that includes all important aspects of a proper traffic simulation. It further extends the barely covered field of dynamic simulations that operate on real mobility data. With that, limitations arise from the process of transposing driving data into geographical data as it is very sensitive to underlying assumptions. However, we are convinced that the spatialization of charging stations and the randomization of trip assignments represent the most transparent and meaningful way of overcoming these limiting factors.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00253-0
Residential and commercial buildings are responsible for approximately 35% of carbon emissions in industrialized countries. Making buildings more efficient and sustainable is, therefore, a fundamental step toward a low-carbon energy society. A key to achieving sustainability is by leveraging on energy storage systems and smart technologies to switch between energy carriers in order to optimize environmental impact. However, the research on energy management in buildings has mostly focused on its economic aspect, overlooking the environmental dimension. Additionally, the concept of energy system flexibility has been mostly proposed as the ability to shift demand over time or, at most, to curtail it, aiming at reducing the system’s operating costs. We propose a multi-energy multi-objective scheduling model to optimally manage the supply, demand, and interchange of multiple energy carriers, based on dynamic price and carbon emission signals. Our holistic and integrated approach is applied to a group of 200 smart homes with varying thermal and electric loads, and equipped with different types of smart technologies. The effectiveness of the approach in reducing the home carbon footprint, while remunerating the users, is evaluated using historical and statistical data of three European countries.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00234-3
The use of conventional fossil-fuel vehicles in the transportation industry contributes to climate change. The energy producing sector has actually adjusted its strategy to utilize more renewable energy to satisfy the energy demand as a result of this change in strategy. The use of electric vehicles (EVs) in the transportation network has also helped to reduce pollution from the energy industry. However, the distribution network would be placed under a lot of stress if a lot of EVs are attached to it, which might cause a number of problems and worries. However, several initiatives have been made in this direction to help find answers to these issues. The contribution of this review article is that, a number of the benefits of using the employed EVs techniques for the purpose of utilizing renewable energy sources (RESs) towards the accomplishment of a sustainable energy goal for a green environment in the so foreseeable have been highlighted; aiming to provide a larger variety of readers insights and suggestions for future research development. There have been a number of studies that have recommended various ideas and strategies for a reliable renewable energy supply. Their findings have been published in scientific journals. But the relationship between RESs and EVs in terms of energy efficiency is still needed to be further investigated to shorten such a gap in order to assess how EVs can help RESs achieve energy sustainability. Besides, the purpose of this study is to identify and assess the most recent advances and methodologies in the field. It's been possible to use numerous EV technologies to help with various problems and challenges, including the need for quick EV charging stations. However, there is a worry over the viability and applicability of EV-applied technologies that are ideally suited towards greater and more efficient usage of RESs in order to either attain or contribute to energy sustainability. In this article, we will discuss a variety of EV technologies that have been used in the past and contributed to the development of RESs. The method has applied the PRISMA 2020 strategy for inclusion and exclusion criteria. Also, the method has used specific keyword related to the topic including "electric vehicles" and "renewable energy sources". It is found that EVs can be an effective alternative for currently used fossil-fuel vehicles due to a set of reasons highlighted in this review including fast EV charging stations, efficient design for PV solar panels, and effective utilization of RESs.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-12-21 , DOI:
10.1186/s42162-022-00221-8
Worldwide, buildings consume about 40 percent of the overall energy resources and contribute to an average of 30 percent of the global carbon emission. Hence, technologies for improving the energy efficiency of buildings play an essential role in the global fight against climate change. The CELSIUS project aims to improve the energy efficiency and indoor climate of medium to large sized commercial and public buildings by developing an integrated system solution that consists of (1) an IoT-enabled and cloud-based platform for monitoring and diagnostics of building energy performance and indoor climate quality, (2) a middleware software platform for cost-effective large-scale deployment of wireless sensors and gateways, and (3) an IoT network management platform for cost-efficient life-cycle maintenance of sensors and gateways. The integrated system solution will be deployed and demonstrated in a 6000 m2 building in Aarhus, Denmark, and an 18,000 m2 building in Kuala Lumpur, Malaysia. By choosing buildings located in different climate zones on different continents allows the developed system solution to be tested under realistic conditions for the international export market.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-09-07 , DOI:
10.1186/s42162-022-00199-3
In the energy transition, there is an urgent need for decreasing overall carbon emissions. Against this background, the purposeful and verifiable tracing of emissions in the energy system is a crucial key element for promoting the deep decarbonization towards a net zero emission economy with a market-based approach. Such an effective tracing system requires end-to-end information flows that link carbon sources and sinks while keeping end consumers’ and businesses’ sensitive data confidential. In this paper, we illustrate how non-fungible tokens with fractional ownership can help to enable such a system, and how zero-knowledge proofs can address the related privacy issues associated with the fine-granular recording of stakeholders’ emission data. Thus, we contribute to designing a carbon emission tracing system that satisfies verifiability, distinguishability, fractional ownership, and privacy requirements. We implement a proof-of-concept for our approach and discuss its advantages compared to alternative centralized or decentralized architectures that have been proposed in the past. Based on a technical, data privacy, and economic analysis, we conclude that our approach is a more suitable technical backbone for end-to-end digital carbon emission tracing than previously suggested solutions.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2022-09-07 , DOI:
10.1186/s42162-022-00207-6
Energy optimization of factory operations has gained increasing importance over recent years since it is understood as one way to counteract climate change. At the same time, the number of research teams working on energy-optimized factory operations has also increased. While many tools are useful in this area, our team has recognized the importance of a comprehensive framework to combine functionality for optimization, simulation, and communication with devices in the factory. Therefore, we developed a framework that provides a standardized interface to research energy-optimized factory operations with a rolling horizon approach. The optimization part of the framework is based on the OpenAI gym environment. The framework also provides connectors for multiple communication protocols including Open Platform Communication Unified Architecture and Modbus via Transmission Control Protocol. These facilities can be utilized to implement rolling horizon optimizations for factory systems easily and directly control devices in the factory with the optimization results. In this article, we present the framework and show some examples to prove the effectiveness of our approach.
Journal of Biomedical Materials Research Part A ( IF 4.854 ) Pub Date: 2023-05-11 , DOI:
10.1186/s42162-023-00267-2
Global access to electricity has increased from 78.2% to 2000 to 90.5% in 2020, resulting in an increased electricity demand worldwide. Unlike commercial electricity consumption, which is managed by professionals, residential consumption is managed by the householders, who often lack insight into their energy usage. Quality feedback, including detailed energy consumption and tips, can lead to substantial household savings. There are several mediums for providing energy feedback, such as Short Message Service (SMS), postal letter, email, mobile app, and In-Home Display (IHD). Studies suggest that feedback through electronic media can save up to 20% of energy consumption. In this work, we aim to design mobile application interfaces that can maximize energy savings through effective feedback. The level of savings realized is dependent on the user’s preferences and understanding of the information presented. User preferences are subjective of their profile (e.g., age, occupation, income) and the cultural context (e.g., country). The possibility of energy reduction is high when the provided information matches the user preferred information for feedback. Smart homes have recently been included as an annexure in India’s building energy code (Eco Niwas Samhita 2021), indicating a growing demand for quality energy feedback in India. However, there is a lack of research that addresses what feedback information is suitable for Indian users. We conducted two questionnaire-based surveys, one to understand users’ preferences for feedback information and another to validate the designed mobile application interface screens. The surveys were conducted on two age groups, young and middle-aged adults. A Chi-Square Test of Independence was performed to assess the relationship between the user’s preference for feedback information and their age group. Participants identified total energy consumption, appliance level disaggregated information, energy-saving tips, goals, and historical consumption comparisons as the top five information types. In contrast, normative comparison was the least preferred information. The follow-up design validations suggest that the interface should be customizable to accommodate the varying preferences of users. The current findings will help customize the energy feedback display UI design as per the Indian population.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | ENGINEERING, BIOMEDICAL 工程:生物医学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
3.40 | 118 | Science Citation Index Science Citation Index Expanded | Not |
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